Cas no 1707735-29-2 (2-Cyclopropyl-4-methyl-6-piperazin-1-yl-pyrimidine)

• Product Name: 2-Cyclopropyl-4-methyl-6-piperazin-1-yl-pyrimidine
• CAS No: 1707735-29-2
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 5181481
• Update Time: 2025-10-19

2-Cyclopropyl-4-methyl-6-piperazin-1-yl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-methyl-6-piperazin-1-yl-pyrimidine
• Pyrimidine, 2-cyclopropyl-4-methyl-6-(1-piperazinyl)-

• Inchi： 1S/C12H18N4/c1-9-8-11(16-6-4-13-5-7-16)15-12(14-9)10-2-3-10/h8,10,13H,2-7H2,1H3
• InChI Key： CNKKOMXDIPIXEA-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(N2CCNCC2)=CC(C)=N1

Additional information on 2-Cyclopropyl-4-methyl-6-piperazin-1-yl-pyrimidine

Recent Advances in the Study of 2-Cyclopropyl-4-methyl-6-piperazin-1-yl-pyrimidine (CAS: 1707735-29-2)

The compound 2-Cyclopropyl-4-methyl-6-piperazin-1-yl-pyrimidine (CAS: 1707735-29-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidine core substituted with cyclopropyl and piperazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-Cyclopropyl-4-methyl-6-piperazin-1-yl-pyrimidine exhibits selective inhibition against specific kinase targets, suggesting its potential as a therapeutic agent. Researchers have employed molecular docking and kinetic assays to elucidate its binding affinity and inhibitory mechanisms, providing a foundation for structure-activity relationship (SAR) studies.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate metabolic stability. However, challenges such as solubility and bioavailability remain areas for optimization. Novel formulation strategies, including the use of nanoparticles and prodrug approaches, are being investigated to enhance its therapeutic efficacy.

The synthetic pathways for 2-Cyclopropyl-4-methyl-6-piperazin-1-yl-pyrimidine have also been refined to improve yield and scalability. Recent publications highlight the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis as efficient methods for its production. These advancements are critical for enabling large-scale manufacturing and facilitating further preclinical and clinical studies.

Looking ahead, the compound's potential applications extend beyond oncology. Emerging research suggests its utility in neurodegenerative diseases and infectious diseases, owing to its ability to modulate specific cellular pathways. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these avenues, with several patents filed in recent years.

In conclusion, 2-Cyclopropyl-4-methyl-6-piperazin-1-yl-pyrimidine represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to address its limitations while expanding its applications, making it a compound of significant interest in the chemical biology and pharmaceutical communities. Future studies will likely focus on clinical translation and the development of derivatives with enhanced properties.